HQK-1004
Description
HQK-1004 is a bioactive chemical.
Scientific Research Applications
Medical Applications
Fetal Globin Induction in Sickle Cell Disease : HQK-1001, a form of HQK-1004, was studied for its efficacy in inducing fetal globin in sickle cell disease. It showed potential in increasing fetal hemoglobin levels, which can be beneficial for patients with hemoglobin SS or S/β0 thalassemia (Kutlar et al., 2013; Reid et al., 2014).
Potential in Beta-Thalassemia Intermedia : In beta-thalassemia intermedia, HQK-1001 was well tolerated and showed promising results in augmenting hemoglobin F and total hemoglobin levels (Fuchareon et al., 2010).
Technological Applications
High Field Large Bore Nb3Sn Quadrupole Magnet for LARP : HQK-1004 was relevant in the development of a high field large bore Nb3Sn quadrupole magnet for the Large Hadron Collider Accelerator Research Program (LARP), addressing the needs of the LHC luminosity upgrade (Felice et al., 2010).
Mechanical Behavior in Accelerator-Quality Quadrupole Magnet : The mechanical behavior of HQ01, a superconducting quadrupole magnet developed for the LHC luminosity upgrade, is related to HQK-1004’s application in advanced magnet technology (Ferracin et al., 2012).
Other Applications
- Inducing Thymidine Kinase for Virally-Infected Cancer Cells : HQK-1004 has potential as a short chain fatty acid that may induce the expression of thymidine kinase by a silenced HSV-TK, which can activate a co-administered antiviral prodrug such as ganciclovir, resulting in the destruction of virally-infected cancer cells (Definitions, 2020).
properties
Product Name |
HQK-1004 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
HQK1004; HQK 1004; HQK-1004; SCFA HQK1004; SCFA HQK 1004; SCFA HQK-1004 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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